Cas no 2694057-32-2 ((2S)-2-(2-methylpropyl)morpholine hydrochloride)

• Product Name: (2S)-2-(2-methylpropyl)morpholine hydrochloride
• CAS No: 2694057-32-2
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD34475113
• CID: 5628720
• PubChem ID: 165947427
• Update Time: 2025-11-02

(2S)-2-(2-methylpropyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-methylpropyl)morpholine hydrochloride
• EN300-28333971
• 2694057-32-2
• Morpholine, 2-(2-methylpropyl)-, hydrochloride (1:1), (2S)-

• MDL： MFCD34475113
• Inchi： 1S/C8H17NO.ClH/c1-7(2)5-8-6-9-3-4-10-8;/h7-9H,3-6H2,1-2H3;1H/t8-;/m0./s1
• InChI Key： ULDJYUOLUOAZHY-QRPNPIFTSA-N
• SMILES： Cl.O1CCNC[C@@H]1CC(C)C

Computed Properties

• Exact Mass: 179.1076919g/mol
• Monoisotopic Mass: 179.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (2S)-2-(2-methylpropyl)morpholine hydrochloride

Exploring (2S)-2-(2-methylpropyl)morpholine hydrochloride (CAS No. 2694057-32-2): Properties, Applications, and Market Insights

(2S)-2-(2-methylpropyl)morpholine hydrochloride (CAS No. 2694057-32-2) is a chiral morpholine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its morpholine ring and isobutyl side chain, exhibits unique physicochemical properties that make it valuable for various applications. In this comprehensive overview, we delve into its molecular structure, synthesis pathways, and emerging uses in drug discovery and material science.

The chiral nature of (2S)-2-(2-methylpropyl)morpholine hydrochloride plays a pivotal role in its biological activity. Researchers have explored its potential as a building block for active pharmaceutical ingredients (APIs), particularly in the development of central nervous system (CNS) therapeutics. Its hydrochloride salt form enhances solubility, making it suitable for formulation studies. Recent trends in AI-driven drug discovery have further highlighted the importance of such chiral intermediates in rational drug design.

From a synthetic chemistry perspective, 2694057-32-2 offers interesting possibilities for asymmetric synthesis and catalysis. The compound's morpholine core serves as a versatile scaffold that can be modified to create diverse derivatives. Pharmaceutical companies are particularly interested in its potential for developing next-generation antidepressants and neuroprotective agents, aligning with current market demands for innovative mental health solutions.

The global market for specialty chiral compounds like (2S)-2-(2-methylpropyl)morpholine hydrochloride is experiencing steady growth, driven by increasing R&D investments in precision medicine. Analytical techniques such as HPLC chiral separation and X-ray crystallography are crucial for characterizing this compound's purity and stereochemical configuration. Quality control remains paramount, as even minor enantiomeric impurities can significantly impact biological activity in pharmaceutical applications.

Environmental considerations in chemical synthesis have led to innovative approaches for producing 2694057-32-2 through green chemistry principles. Researchers are exploring biocatalytic routes and continuous flow processes to minimize waste generation and improve atom economy. These developments align with the pharmaceutical industry's growing commitment to sustainable manufacturing practices.

In material science applications, the morpholine hydrochloride moiety of this compound demonstrates interesting properties for polymer modification and surface functionalization. Its potential use in advanced coatings and electronic materials is currently under investigation, particularly for applications requiring precise molecular architecture and controlled release properties.

Regulatory aspects surrounding (2S)-2-(2-methylpropyl)morpholine hydrochloride continue to evolve as its applications expand. Current Good Manufacturing Practice (cGMP) compliance is essential for pharmaceutical-grade material, while research-grade quantities remain important for academic and industrial laboratories. The compound's patent landscape reveals ongoing innovation in its synthetic methods and therapeutic applications.

Future research directions for CAS 2694057-32-2 may explore its potential in combination therapies and targeted drug delivery systems. The growing field of computational chemistry enables more efficient screening of its derivatives for specific biological targets. As the scientific community continues to unravel the full potential of this chiral building block, its role in advancing both pharmaceutical and material sciences appears increasingly significant.